Cas no 2060034-43-5 (methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate)

• Product Name: methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate
• CAS No: 2060034-43-5
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• MDL: MFCD30498988
• CID: 5222195
• Update Time: 2025-05-27

methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(2-fluorophenyl)-2,5-dihydro-5-oxo-, methyl ester
• methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

• MDL： MFCD30498988
• Inchi： 1S/C12H11FN2O3/c1-18-11(16)6-8-7-14-15(12(8)17)10-5-3-2-4-9(10)13/h2-5,7,14H,6H2,1H3
• InChI Key： YKZDBOADACRSSB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(=O)C(CC(OC)=O)=CN1

Additional information on methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

Methyl 2-2-(2-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS No. 2060034-43-5): An Overview

Methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS No. 2060034-43-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolones, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The chemical structure of methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate is characterized by a pyrazolone core linked to a fluorinated phenyl group and an ester moiety. The presence of the fluorine atom in the phenyl ring is particularly noteworthy as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine substitution often enhances the lipophilicity and metabolic stability of organic molecules, making them more suitable for pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Mechanistic investigations have revealed that it can induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate has also been evaluated in animal models. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic methods, several routes have been developed for the preparation of methyl 2-2-(2-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-y acetate. One common approach involves the reaction of an appropriate hydrazine derivative with a β-keto ester in the presence of an acid catalyst. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

The potential applications of methyl 2-2-(2-fluorophenyl)-3-o xo - 1H-pyrazol - 4 - y acetate extend beyond its direct therapeutic uses. For instance, it can serve as a valuable building block in the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an attractive candidate for structure–activity relationship (SAR) studies, which can provide insights into the molecular mechanisms underlying its biological effects.

In conclusion, methyl 2 - ( - fluorophenyl ) - oxo - dihydro - pyrazol - y acetate (CAS No. 2060034 - 43 - 5) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, making it an exciting area for future investigation.